Cas no 2228657-43-8 (1-(3-methoxypyridin-2-yl)prop-2-en-1-ol)

• Product Name: 1-(3-methoxypyridin-2-yl)prop-2-en-1-ol
• CAS No: 2228657-43-8
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 6429745
• PubChem ID: 165723545
• Update Time: 2025-05-19

1-(3-methoxypyridin-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxypyridin-2-yl)prop-2-en-1-ol
• 2228657-43-8
• EN300-1763313

• Inchi： 1S/C9H11NO2/c1-3-7(11)9-8(12-2)5-4-6-10-9/h3-7,11H,1H2,2H3
• InChI Key： AWCYAVPLAPJNHI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CN=C1C(C=C)O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(3-methoxypyridin-2-yl)prop-2-en-1-ol

1-(3-Methoxypyridin-2-yl)prop-2-en-1-ol: A Comprehensive Overview

1-(3-Methoxypyridin-2-yl)prop-2-en-1-ol (CAS No. 2228657-43-8) is a unique and promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its 3-methoxypyridin-2-yl and prop-2-en-1-ol moieties, has garnered significant attention due to its potential therapeutic applications and biological activities. This article aims to provide a comprehensive overview of 1-(3-methoxypyridin-2-yl)prop-2-en-1-ol, including its chemical structure, synthesis methods, biological properties, and recent research developments.

Chemical Structure and Synthesis: The molecular structure of 1-(3-methoxypyridin-2-yl)prop-2-en-1-ol is composed of a 3-methoxypyridin ring attached to a propenol group. The presence of the methoxy substituent on the pyridine ring imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. Several synthetic routes have been reported for the preparation of this compound. One common method involves the reaction of 3-methoxypyridine with an appropriate aldehyde or ketone, followed by reduction to form the alcohol. Another approach involves the use of transition metal-catalyzed coupling reactions, such as the Heck reaction, to introduce the propenyl group onto the pyridine ring.

Biological Properties: Recent studies have highlighted the diverse biological activities of 1-(3-methoxypyridin-2-yl)prop-2-en-1-ol. One of the most notable properties is its potential as an antioxidant. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, 1-(3-methoxypyridin-2-yl)prop-2-en-1-ol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in activated immune cells. These findings suggest that it may have therapeutic potential in treating inflammatory conditions like arthritis and inflammatory bowel disease.

Clinical Applications: While still in the early stages of research, 1-(3-methoxypyridin-2-yL)propenol has shown promise in preclinical studies for various therapeutic applications. For instance, it has been evaluated for its ability to modulate cellular signaling pathways involved in cancer progression. Studies have indicated that this compound can inhibit the proliferation of cancer cells by interfering with key signaling molecules such as PI3K/Akt and MAPK pathways.

Beyond cancer research, 1-(3-methoxypyridin-2-yL)propenol has also been explored for its neuroprotective effects. Preclinical models have shown that it can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. These findings underscore its potential as a neuroprotective agent in future drug development efforts.

Current Research Trends: The field of medicinal chemistry is continuously evolving, and ongoing research on 1-(3-methoxypyridin-2-yL)propenol is no exception. Recent studies have focused on optimizing its pharmacological properties through structural modifications and derivatization. For example, researchers are exploring the effects of substituting different functional groups on the pyridine ring or modifying the propenyl moiety to enhance its potency and selectivity.

In addition to structural modifications, there is growing interest in understanding the mechanism of action of 1-(3-methoxypyridin-yL)propenol. Advanced techniques such as molecular docking and computational modeling are being employed to elucidate how this compound interacts with specific biological targets at the molecular level. These insights are crucial for designing more effective drugs with improved therapeutic profiles.

Safety and Toxicity: Ensuring the safety and efficacy of new compounds is a critical aspect of drug development. Preliminary toxicity studies on 1-(3-methoxypyridin-yL)propenol have shown that it exhibits low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are necessary to fully assess its safety profile before advancing to clinical trials.

In conclusion, 1-(3-methoxypyridin-yL)propenol (CAS No. 2228657-43-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting candidate for further investigation and development. As research continues to advance, it is likely that new insights will emerge, further enhancing our understanding of this promising molecule.